Cas no 88373-86-8 (1-Butanamine, N-butyl-N-[3-(phenylsulfonyl)propyl]-)

• Product Name: 1-Butanamine, N-butyl-N-[3-(phenylsulfonyl)propyl]-
• CAS No: 88373-86-8
• MF: C₁₇H₂₉NO₂S
• MW: 311.482663869858
• CID: 634917
• PubChem ID: 71408649
• Update Time: 2025-04-19

1-Butanamine, N-butyl-N-[3-(phenylsulfonyl)propyl]- Chemical and Physical Properties

Names and Identifiers

• 1-Butanamine, N-butyl-N-[3-(phenylsulfonyl)propyl]-
• N-[3-(benzenesulfonyl)propyl]-N-butylbutan-1-amine
• 88373-86-8
• DTXSID40828447

• Inchi： 1S/C17H29NO2S/c1-3-5-13-18(14-6-4-2)15-10-16-21(19,20)17-11-8-7-9-12-17/h7-9,11-12H,3-6,10,13-16H2,1-2H3
• InChI Key： PCTIIMXAPGCPSV-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1)(CCCN(CCCC)CCCC)(=O)=O

Computed Properties

• Exact Mass: 311.19190034g/mol
• Monoisotopic Mass: 311.19190034g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 11
• Complexity: 334
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 45.8Ų